Cas no 1584104-85-7 (2-(4-chlorophenyl)cyclopropane-1-carbohydrazide hydrochloride)

• Product Name: 2-(4-chlorophenyl)cyclopropane-1-carbohydrazide hydrochloride
• CAS No: 1584104-85-7
• MF: C₁₀H₁₂Cl₂N₂O
• MW: 247.12108039856
• CID: 5895168
• PubChem ID: 165881974
• Update Time: 2025-05-24

2-(4-chlorophenyl)cyclopropane-1-carbohydrazide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)cyclopropane-1-carbohydrazide hydrochloride
• EN300-1428850
• 1584104-85-7
• rac-(1R,2R)-2-(4-chlorophenyl)cyclopropane-1-carbohydrazide hydrochloride, trans

• Inchi： 1S/C10H11ClN2O.ClH/c11-7-3-1-6(2-4-7)8-5-9(8)10(14)13-12;/h1-4,8-9H,5,12H2,(H,13,14);1H
• InChI Key： MPNPBYPKCVDYJG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC1C(NN)=O.Cl

Computed Properties

• Exact Mass: 246.0326684g/mol
• Monoisotopic Mass: 246.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(4-chlorophenyl)cyclopropane-1-carbohydrazide hydrochloride

Comprehensive Overview of 2-(4-chlorophenyl)cyclopropane-1-carbohydrazide hydrochloride (CAS No. 1584104-85-7)

2-(4-chlorophenyl)cyclopropane-1-carbohydrazide hydrochloride (CAS No. 1584104-85-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropane ring and 4-chlorophenyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its carbohydrazide functional group further enhances its reactivity, making it a valuable building block in medicinal chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The structural features of 2-(4-chlorophenyl)cyclopropane-1-carbohydrazide hydrochloride contribute to its stability and bioavailability, which are critical factors in pharmaceutical formulations. The presence of the hydrochloride salt form improves its solubility in aqueous media, facilitating its use in various biological assays. Recent studies have highlighted its role in the synthesis of novel heterocyclic compounds, which are pivotal in addressing emerging health challenges. For instance, its derivatives are being investigated for their potential antimicrobial and anti-inflammatory properties, aligning with the growing demand for new therapeutic agents.

In the agrochemical sector, 2-(4-chlorophenyl)cyclopropane-1-carbohydrazide hydrochloride is being explored as a precursor for crop protection agents. Its cyclopropane ring structure is known to impart stability and resistance to metabolic degradation, making it an attractive candidate for developing sustainable pesticides. With the increasing focus on environmentally friendly agricultural practices, this compound's potential to reduce ecological impact while maintaining efficacy is a key area of research. Farmers and agronomists are particularly interested in its mode of action and compatibility with integrated pest management systems.

The synthesis of 2-(4-chlorophenyl)cyclopropane-1-carbohydrazide hydrochloride involves multi-step organic reactions, including cyclopropanation and hydrazide formation. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to ensure its purity and structural integrity. Analytical chemists emphasize the importance of rigorous quality control, as even minor impurities can affect its performance in downstream applications. This underscores the compound's relevance in high-precision industries, where consistency and reliability are paramount.

From a commercial perspective, the demand for 2-(4-chlorophenyl)cyclopropane-1-carbohydrazide hydrochloride is driven by its versatility and expanding applications. Suppliers and manufacturers are investing in scalable production methods to meet the needs of research institutions and industrial clients. The compound's CAS No. 1584104-85-7 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing both pharmaceutical and agrochemical innovations.

In conclusion, 2-(4-chlorophenyl)cyclopropane-1-carbohydrazide hydrochloride represents a promising area of research with broad implications for health and agriculture. Its unique chemical properties and adaptability make it a valuable asset in the quest for sustainable and effective solutions. Whether in the lab or the field, this compound is proving to be a cornerstone of modern scientific progress.